Cas no 53065-47-7 (5-Hydroxy-4-isopropyl-3-sulphanyl-4H-1,2,4-triazole)

• Product Name: 5-Hydroxy-4-isopropyl-3-sulphanyl-4H-1,2,4-triazole
• CAS No: 53065-47-7
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• MDL: MFCD00068125
• CID: 366224
• PubChem ID: 2743305
• Update Time: 2025-09-27

5-Hydroxy-4-isopropyl-3-sulphanyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidin-3-one,4-(1-methylethyl)-5-thioxo-
• 4-ISOPROPYL-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-OL
• 4-propan-2-yl-5-sulfanylidene-1,2,4-triazolidin-3-one
• 5-Hydroxy-4-isopropyl-4H-1,2,4-triazole-3-thiol
• SMR000461244
• 5-Hydroxy-4-isopropyl-3-sulphanyl-4H-1,2,4-triazole
• PS-4647
• CS-0317666
• DTXSID20372478
• FT-0618825
• cid_2743305
• AKOS005137952
• 4-isopropyl-5-thioxo-1,2,4-triazolidin-3-one
• AKOS025394735
• 53065-47-7
• 4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ol
• HMS2810D10
• A829381
• BDBM55921
• REGID_FOR_CID_2743305
• MFCD00068125
• MLS000859367
• CHEMBL1341758
• SCHEMBL2551484
• G77804

• MDL： MFCD00068125
• Inchi： 1S/C5H9N3OS/c1-3(2)8-4(9)6-7-5(8)10/h3H,1-2H3,(H,6,9)(H,7,10)
• InChI Key： PHDLLTVRFGQCDQ-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1C(C)C)=O

Computed Properties

• Exact Mass: 159.04700
• Monoisotopic Mass: 159.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.34
• Melting Point: 167 °C
• Boiling Point: 347.7°Cat760mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.621
• PSA: 89.74000
• LogP: 0.85330

5-Hydroxy-4-isopropyl-3-sulphanyl-4H-1,2,4-triazole Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles